Cas no 1497420-70-8 (CY5-SE triethylamine salt)

• Product Name: CY5-SE triethylamine salt
• CAS No: 1497420-70-8
• MF: C₄₃H₅₈N₄O₁₀S₂
• MW: 855.071429729462
• CID: 4762883
• PubChem ID: 154728096
• Update Time: 2025-06-11

CY5-SE triethylamine salt Chemical and Physical Properties

Names and Identifiers

• Triethylamine 2-(5-(1-(6-((2,5-dioxopyrrolidin-1-yl)oxy)-6-oxohexyl)-3,3-dimethyl-5-sulfonatoindolin-2-ylidene)penta-1,3-dien-1-yl)-1-ethyl-3,3-dimethyl-3H-indol-1-ium-5-sulfonate
• CY5-SE triethylamine salt
• 1497420-70-8
• N,N-diethylethanamine;(2E)-2-[(2E,4E)-5-[1-[6-(2,5-dioxopyrrolidin-1-yl)oxy-6-oxohexyl]-3,3-dimethyl-5-sulfoindol-1-ium-2-yl]penta-2,4-dienylidene]-1-ethyl-3,3-dimethylindole-5-sulfonate
• AKOS040759545
• Cy5 NHS Ester triethylamine salt;Sulfo-Cyanine5 Succinimidyl Ester triethylamine salt
• DA-62559

• Inchi： 1S/C37H43N3O10S2.C6H15N/c1-6-38-29-18-16-25(51(44,45)46)23-27(29)36(2,3)31(38)13-9-7-10-14-32-37(4,5)28-24-26(52(47,48)49)17-19-30(28)39(32)22-12-8-11-15-35(43)50-40-33(41)20-21-34(40)42;1-4-7(5-2)6-3/h7,9-10,13-14,16-19,23-24H,6,8,11-12,15,20-22H2,1-5H3,(H-,44,45,46,47,48,49);4-6H2,1-3H3
• InChI Key： IFUMHFCOWWJPSC-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)C(/C=C/C=C/C=C1\C(C)(C)C3C=C(C=CC=3N\1CC)S(=O)(=O)[O-])=[N+]2CCCCCC(=O)ON1C(CCC1=O)=O)(=O)(=O)O.N(CC)(CC)CC

Computed Properties

• Exact Mass: 854.35943641g/mol
• Monoisotopic Mass: 854.35943641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 59
• Rotatable Bond Count: 16
• Complexity: 1750
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202

Additional information on CY5-SE triethylamine salt

Introduction to CY5-SE Triethylamine Salt (CAS No. 1497420-70-8)

CY5-SE Triethylamine Salt (CAS No. 1497420-70-8) is a highly versatile and widely used fluorescent dye in the field of biochemistry and molecular biology. This compound, known for its excellent photostability and high quantum yield, has become an essential tool in various applications, including fluorescence microscopy, flow cytometry, and fluorescence resonance energy transfer (FRET) assays. The unique properties of CY5-SE Triethylamine Salt make it an ideal choice for labeling biomolecules such as proteins, nucleic acids, and lipids.

The chemical structure of CY5-SE Triethylamine Salt consists of a cyanine dye core with a sulfonate ester functional group, which facilitates its conjugation to primary amines on target biomolecules. The triethylamine salt form enhances the solubility and stability of the dye in aqueous solutions, making it suitable for a wide range of biological applications. Recent advancements in the field have further expanded the utility of this compound, particularly in the development of novel imaging techniques and diagnostic tools.

One of the key advantages of CY5-SE Triethylamine Salt is its excitation and emission wavelengths, which fall in the near-infrared (NIR) region. This spectral range minimizes background fluorescence from biological tissues and allows for deeper tissue penetration, making it highly suitable for in vivo imaging studies. Researchers have utilized this property to develop advanced imaging protocols that can visualize cellular processes with high spatial and temporal resolution.

In addition to its use in imaging, CY5-SE Triethylamine Salt has been employed in various biochemical assays to monitor molecular interactions and dynamics. For instance, it has been used in FRET-based assays to study protein-protein interactions and conformational changes. The high sensitivity and specificity of these assays have contributed significantly to our understanding of complex biological systems.

The conjugation chemistry of CY5-SE Triethylamine Salt is well-established and highly efficient. The sulfonate ester group reacts with primary amines on target molecules under mild conditions, resulting in stable amide bonds. This reaction is compatible with a wide range of biomolecules, including antibodies, peptides, and nucleic acids. The resulting labeled conjugates retain their biological activity and can be used in a variety of downstream applications.

Recent studies have also explored the use of CY5-SE Triethylamine Salt in multiplexed imaging experiments. By combining multiple fluorescent dyes with distinct excitation and emission spectra, researchers can simultaneously visualize multiple targets within the same sample. This approach has been particularly useful in cancer research, where it enables the simultaneous detection of multiple biomarkers to better understand tumor heterogeneity and progression.

The stability and photostability of CY5-SE Triethylamine Salt are critical factors that contribute to its reliability in long-term experiments. Unlike some other fluorescent dyes that exhibit rapid photobleaching, CY5-SE Triethylamine Salt maintains its fluorescence intensity over extended periods of exposure to light. This property is particularly important for time-lapse imaging studies where continuous monitoring is required.

In summary, CY5-SE Triethylamine Salt (CAS No. 1497420-70-8) is a powerful tool in the arsenal of biochemists and molecular biologists. Its unique combination of photostability, high quantum yield, and NIR emission makes it an indispensable reagent for a wide range of applications. As research continues to advance, the potential uses for this compound are likely to expand further, driving new discoveries and innovations in the field.